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Compound of Interest

Compound Name: Strontium isopropoxide

Cat. No.: B1588740

For Immediate Reference by Laboratory Personnel

This document provides crucial safety and logistical information for the handling and disposal
of Strontium isopropoxide. It is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices and mitigate risks associated with this
chemical.

Essential Safety Information

Strontium isopropoxide is a flammable solid that is also categorized as self-heating and can
cause severe skin and eye burns.[1] It is highly reactive with water and moisture.[2] Proper
handling and storage are critical to prevent accidents.

1.1 Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when working with Strontium
isopropoxide. The following equipment is mandatory:

o Eye and Face Protection: Chemical safety goggles or a full-face shield are required to
protect against dust particles and splashes.[1][2]

e Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn. Always inspect
gloves for integrity before use.[1]
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o Protective Clothing: A flame-retardant lab coat or chemical-resistant suit should be worn
over personal clothing.[1]

o Respiratory Protection: In environments where dust may be generated, a NIOSH-approved
N95 dust mask or a respirator with appropriate particulate filters is necessary. All respiratory
protection should be used in accordance with a comprehensive respiratory protection
program.

1.2 Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[1][3]

o Skin Contact: Remove all contaminated clothing and shoes immediately. Wash the affected
area with soap and plenty of water for at least 15 minutes. Seek immediate medical
attention.[1][3]

 Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[1][3]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[1]

o Spills: For small spills, carefully sweep up the solid material, avoiding dust generation, and
place it in a designated, labeled container for hazardous waste disposal. For large spills,
evacuate the area and contact the appropriate emergency response team.[1]

Operational Plan: Handling and Storage

Due to its air- and moisture-sensitive nature, Strontium isopropoxide requires specific
handling and storage protocols.[4][5]

2.1 Storage

e Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.[1]
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e The storage area should be designated for flammable solids and kept away from sources of
ignition and incompatible materials, particularly water and oxidizing agents.

» Handle and store under an inert gas atmosphere, such as argon or nitrogen, to prevent
degradation and reaction with atmospheric moisture.[2]

2.2 Handling

All manipulations of Strontium isopropoxide should be performed in a controlled
environment, such as a glove box or under a fume hood with an inert atmosphere.

Step-by-Step Handling Procedure:

o Preparation: Ensure the glove box or fume hood is purged with an inert gas (argon or
nitrogen) to remove air and moisture. All glassware and equipment must be thoroughly dried
in an oven and cooled under an inert atmosphere before use.[4][5]

o Transfer: Use clean, dry spatulas and weighing boats for transferring the solid. If transferring
between containers, do so under a positive pressure of inert gas.

 Inert Atmosphere Techniques: For reactions, use Schlenk line techniques or a glove box to
maintain an inert atmosphere throughout the experiment.[6][7]

» Cleaning: After use, all equipment should be carefully decontaminated. This can be done by
slowly and cautiously reacting any residual Strontium isopropoxide with a less reactive
alcohol (e.qg., isopropanol) before final cleaning.

Disposal Plan

Proper disposal of Strontium isopropoxide and its waste is essential to protect the
environment and comply with regulations.

Step-by-Step Disposal Procedure:

o Deactivation of Residues: Small amounts of residual Strontium isopropoxide on equipment
should be deactivated before cleaning. This can be achieved by slowly adding a dry, less
reactive alcohol like isopropanol to the residue under an inert atmosphere. The resulting
solution can then be treated as chemical waste.
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» Collection of Solid Waste: Unused or contaminated Strontium isopropoxide should be
collected in a clearly labeled, sealed container designated for hazardous waste.[1]

» Waste Labeling and Storage: The waste container must be labeled as "Hazardous Waste"
and include the chemical name "Strontium isopropoxide.” Store the waste container in a
designated, secure area away from incompatible materials.

» Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed
environmental waste management company.[1] Do not attempt to dispose of this chemical in
regular trash or down the drain.[1]

Quantitative Data

The following table summarizes key quantitative data for Strontium isopropoxide.

Property Value

Chemical Formula Sr(OCH(CHs)z2)2

Molecular Weight 205.79 g/mol

Appearance Crystalline powder

Hazard Class 4.2 (Spontaneously combustible)[8]
UN Number 3205[8]

Packing Group 1]

Flash Point Not applicable

Solubility in Water Decomposes[9]

Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Strontium
isopropoxide, from initial preparation to final disposal.
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Figure 1: Strontium Isopropoxide Handling Workflow

Click to download full resolution via product page

Caption: Workflow for safe handling of Strontium isopropoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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